N-Desmethyl rosuvastatin-D3 chemical structure and properties
N-Desmethyl rosuvastatin-D3 chemical structure and properties
Bioanalytical Applications, Structural Properties, and Metabolic Profiling [1]
Executive Summary
N-Desmethyl rosuvastatin-D3 is the deuterated stable isotope-labeled (SIL) analog of N-desmethyl rosuvastatin, the primary active metabolite of the HMG-CoA reductase inhibitor rosuvastatin.[1] In high-precision bioanalysis, particularly LC-MS/MS, this compound serves as the gold-standard Internal Standard (IS).[1] Its utility lies in its ability to compensate for matrix effects, ionization suppression, and extraction variability due to its near-identical physicochemical behavior to the target analyte.[1]
This guide details the structural integrity, metabolic context, and validated quantification protocols for researchers engaged in DMPK (Drug Metabolism and Pharmacokinetics) and clinical pharmacology.[1]
Part 1: Chemical Identity & Structural Analysis[1]
The structural distinction of the D3 isotope is critical for mass spectrometric resolution.[1] Unlike the parent drug rosuvastatin, which undergoes
1.1 Physicochemical Profile[1]
| Property | Specification |
| Chemical Name | (E,3R,5S)-7-[4-(4-fluorophenyl)-6-isopropyl-2-(trideuteriomethylsulfonylamino)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid |
| Analyte Type | Stable Isotope Labeled (SIL) Internal Standard |
| Molecular Formula | |
| Molecular Weight | ~470.53 g/mol (Free Acid) |
| Isotopic Purity | |
| Solubility | Soluble in Methanol, DMSO, Acetonitrile; slightly soluble in water.[1][2] |
| pKa | ~4.0 (Carboxylic acid), ~10.5 (Sulfonamide) |
1.2 Structural Diagram & Isotope Location
The following diagram illustrates the chemical structure, highlighting the specific location of the deuterium label (
Figure 1: Metabolic relationship and isotopic labeling strategy.[1] The D3 label is strategically placed on the sulfonyl-methyl group to ensure stability.[1]
Part 2: Metabolic Context (The "Why")[1]
Understanding the formation of N-desmethyl rosuvastatin is a prerequisite for accurate quantification.[1]
2.1 Biosynthesis Pathway
Rosuvastatin is not extensively metabolized (only ~10% of the dose).[1][3] However, the fraction that is metabolized primarily undergoes
-
Reaction: Removal of the methyl group from the sulfonamide nitrogen.[1]
-
Clinical Relevance: While N-desmethyl rosuvastatin has 1/6 to 1/2 the HMG-CoA reductase inhibitory activity of the parent, its quantification is mandated in comprehensive PK studies to assess total drug exposure and potential drug-drug interactions (DDIs), particularly in patients with CYP2C9 polymorphisms.[1]
2.2 The Role of the D3 Internal Standard
In LC-MS/MS, "matrix effects" (ion suppression/enhancement) caused by phospholipids in plasma can severely compromise data accuracy.[1]
-
Mechanism: Co-eluting matrix components compete for ionization charge.
-
Solution: N-Desmethyl Rosuvastatin-D3 co-elutes with the analyte (N-Desmethyl Rosuvastatin) and experiences the exact same suppression.[1] Therefore, the ratio of Analyte/IS remains constant, correcting the quantification error.
Part 3: Analytical Protocol (LC-MS/MS)
This section outlines a validated workflow for quantifying N-desmethyl rosuvastatin in human plasma using the D3 internal standard.
3.1 Sample Preparation: Solid Phase Extraction (SPE)
While protein precipitation (PPT) is faster, SPE is recommended for statin metabolites to remove phospholipids and improve sensitivity (LLOQ).[1]
-
Aliquoting: Transfer 100 µL human plasma to a 96-well plate.
-
IS Addition: Add 20 µL of N-Desmethyl Rosuvastatin-D3 working solution (e.g., 50 ng/mL in 50:50 MeOH:H2O).
-
Buffer Addition: Add 300 µL 1% Formic Acid in water (to ionize the amine).
-
Conditioning: Condition SPE plate (e.g., HLB or MCX) with MeOH followed by water.[1]
-
Loading: Load pre-treated sample.
-
Washing: Wash with 5% Methanol (removes salts/proteins).[1]
-
Elution: Elute with 100% Methanol.
-
Reconstitution: Evaporate to dryness (
at 40°C) and reconstitute in Mobile Phase.
3.2 LC-MS/MS Parameters
-
Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-S).[1]
-
Ionization: Electrospray Ionization (ESI), Positive Mode.[1]
-
Column: C18 Reverse Phase (e.g., Waters Acquity BEH C18, 2.1 x 50mm, 1.7 µm).[1]
-
Mobile Phase A: 0.1% Formic Acid in Water.[5]
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient Table:
| Time (min) | % Mobile Phase B | Flow Rate (mL/min) |
|---|---|---|
| 0.0 | 30 | 0.4 |
| 2.5 | 95 | 0.4 |
| 3.0 | 95 | 0.4 |
| 3.1 | 30 | 0.4 |
| 4.0 | 30 | 0.4 |[1]
3.3 MRM Transitions (Quantification)
The following Multiple Reaction Monitoring (MRM) transitions are selected for maximum sensitivity and selectivity.
| Analyte | Precursor Ion (Q1) | Product Ion (Q3) | Dwell Time (ms) | Collision Energy (eV) |
| N-Desmethyl Rosuvastatin | 468.1 | 258.1 | 50 | 35 |
| N-Desmethyl Rosuvastatin-D3 | 471.1 | 258.1 | 50 | 35 |
Note on Cross-Talk: Both the analyte and the IS share the same product ion (258.1, representing the fluorophenyl-isopropyl-pyrimidine core).[1] This is acceptable because their precursor masses (468 vs 471) differ significantly, preventing cross-talk in Q1.[1]
3.4 Analytical Workflow Diagram
Figure 2: Validated bioanalytical workflow for high-throughput quantification.
Part 4: Handling, Stability & Troubleshooting[1]
4.1 Stability Profile
-
Light Sensitivity: Like all statins, N-Desmethyl rosuvastatin-D3 is photosensitive .[1] It can undergo photo-degradation to form isomeric byproducts.[1]
-
Protocol: Perform all extractions under yellow monochromatic light or in amber glassware.
-
-
Lactone Formation: Under acidic conditions (low pH), the open dihydroxy acid chain can cyclize to form the lactone.[1]
4.2 Storage
-
Powder: -20°C, desiccated, protected from light.
-
Stock Solution (MeOH): -80°C. Stable for ~6 months.
References
-
Hull, C. K., et al. (2004).[1] Quantification of the N-desmethyl metabolite of rosuvastatin in human plasma by automated SPE followed by HPLC with tandem MS detection.[1] Journal of Pharmaceutical and Biomedical Analysis.
-
AstraZeneca. (2024).[1] CRESTOR® (rosuvastatin calcium) Prescribing Information.[1][6] FDA Access Data.
-
PubChem. (2025).[1][2] N-Desmethyl rosuvastatin (Compound Summary). National Library of Medicine.[1]
-
US FDA. (2018).[1] Bioanalytical Method Validation Guidance for Industry. FDA.gov.
-
Mehta, V., et al. (2025).[1][2][5] Determination of Rosuvastatin and Its Metabolite N-Desmethyl Rosuvastatin in Human Plasma by Liquid Chromatography–High Resolution Mass Spectrometry.[1][5][7] ResearchGate.[5][7]
Sources
- 1. veeprho.com [veeprho.com]
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- 3. Effect of Genetic Variants on Rosuvastatin Pharmacokinetics in Healthy Volunteers: Involvement of ABCG2, SLCO1B1 and NAT2 - PMC [pmc.ncbi.nlm.nih.gov]
- 4. jocpr.com [jocpr.com]
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- 6. Pharmacokinetics and Drug Interactions | CRESTOR® (rosuvastatin) | For HCPs [crestor.com]
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